Cas no 61088-45-7 (methyl 2-(aminomethyl)benzoate)

• Product Name: methyl 2-(aminomethyl)benzoate
• CAS No: 61088-45-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD06245496
• CID: 492323
• PubChem ID: 2760944
• Update Time: 2025-04-19

methyl 2-(aminomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(aminomethyl)-, methyl ester
• 2-carboMethoxybenzylaMine
• methyl 2-(aminomethyl)benzoate

• MDL： MFCD06245496
• Inchi： 1S/C9H11NO2/c1-12-9(11)8-5-3-2-4-7(8)6-10/h2-5H,6,10H2,1H3
• InChI Key： RBTRYPAYLTVGDV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1CN)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters